Cas no 1368527-91-6 (1-methyl-1,3,8-triazaspiro4.5decan-2-one)

• Product Name: 1-methyl-1,3,8-triazaspiro4.5decan-2-one
• CAS No: 1368527-91-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 4697430
• PubChem ID: 75355841
• Update Time: 2025-06-08

1-methyl-1,3,8-triazaspiro4.5decan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1,3,8-triazaspiro[4.5]decan-2-one
• Z2372280348
• 1-methyl-1,3,8-triazaspiro4.5decan-2-one

• Inchi： 1S/C8H15N3O/c1-11-7(12)10-6-8(11)2-4-9-5-3-8/h9H,2-6H2,1H3,(H,10,12)
• InChI Key： GIHYAWRCQRJWNV-UHFFFAOYSA-N
• SMILES： O=C1NCC2(CCNCC2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 199
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-methyl-1,3,8-triazaspiro4.5decan-2-one

Introduction to 1-methyl-1,3,8-triazaspiro4.5decan-2-one (CAS No. 1368527-91-6)

1-methyl-1,3,8-triazaspiro4.5decan-2-one, identified by the CAS number 1368527-91-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and triazaspiro scaffold. This compound represents a fascinating example of molecular design, combining nitrogen-rich heterocycles with a spirocyclic core, which has implications for its potential biological activity and synthetic utility.

The molecular structure of 1-methyl-1,3,8-triazaspiro4.5decan-2-one features a spiro connection between a five-membered lactam ring and a seven-membered triazacycloalkane ring. This spiro arrangement introduces rigidity into the molecule, which can influence its interactions with biological targets. The presence of multiple nitrogen atoms in the triazaspiro moiety suggests potential for hydrogen bonding and coordination interactions, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and enhanced binding affinity. The spirocyclic core in 1-methyl-1,3,8-triazaspiro4.5decan-2-one contributes to its stability and can serve as a scaffold for designing molecules with specific biological activities. For instance, spirocyclic compounds have been shown to exhibit inhibitory effects on various enzymes and receptors, making them valuable in the development of therapeutic agents.

The triazaspiro scaffold is particularly noteworthy because it combines the features of both triazole and azole heterocycles, which are known for their broad spectrum of biological activities. These include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The nitrogen-rich nature of the triazaspiro moiety also suggests potential for metal coordination, which could be exploited in the development of metallodrugs or metalloenzymes.

Recent studies have highlighted the importance of molecular rigidity in drug design, as it can enhance binding affinity and selectivity. The spirocyclic structure of 1-methyl-1,3,8-triazaspiro4.5decan-2-one provides this rigidity while allowing for conformational flexibility at other regions of the molecule. This balance is crucial for optimizing interactions with biological targets.

From a synthetic perspective, 1-methyl-1,3,8-triazaspiro4.5decan-2-one represents an intriguing challenge due to its complex architecture. The synthesis of spirocyclic compounds often requires multi-step strategies involving cyclization reactions and ring-closure processes. Advances in organic synthesis have made it possible to construct such molecules with increasing efficiency and yield.

The potential applications of 1-methyl-1,3,8-triazaspiro4.5decan-2-one extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for materials science applications, such as the development of liquid crystals or organic semiconductors. The ability to fine-tune its properties through structural modifications opens up possibilities for diverse industrial uses.

In conclusion, 1-methyl-1,3,8-triazaspiro4.5decan-2-one (CAS No. 1368527-91-6) is a structurally intriguing compound with significant potential in medicinal chemistry and chemical biology. Its spirocyclic framework combined with a nitrogen-rich triazaspiro moiety makes it a promising scaffold for drug discovery and other applications in science and technology.